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Compound of Interest

Compound Name: D-Leucine-N-fmoc-d10

Cat. No.: B12408388 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of D-Leucine-N-fmoc-d10, a deuterated,

Fmoc-protected amino acid. Adherence to these procedures will help maintain a safe

laboratory environment and ensure compliance with regulatory standards.

Physical and Chemical Properties
A clear understanding of the substance's properties is the first step in safe handling and

disposal. The following table summarizes the key physical and chemical data for D-Leucine-N-
fmoc-d10.

Property Value

Molecular Formula C₂₁D₁₀H₁₃NO₄[1]

Molecular Weight 363.47 g/mol [2]

Appearance White solid[3]

Melting Point 155 °C / 311 °F[3]

Solubility No information available[3]

Storage Temperature +2°C to +8°C, desiccated, protected from light
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Disposal Procedures
While D-Leucine-N-fmoc-d10 is not classified as a hazardous substance under the

Comprehensive Environmental Response, Compensation, and Liability Act (CERCLA) or the

Superfund Amendments and Reauthorization Act (SARA), it is imperative to handle its disposal

with care and in accordance with good laboratory practices and local regulations.

Step-by-Step Disposal Protocol:

Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department and review local, state, and regional regulations.

Specific reporting and disposal requirements may vary.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, gloves, and a lab coat, when handling D-Leucine-N-fmoc-d10.

Waste Collection:

Collect waste D-Leucine-N-fmoc-d10, including any contaminated materials (e.g., weigh

paper, gloves), in a designated, clearly labeled, and sealed container.

Avoid mixing with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

Waste Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.

Waste Pickup and Disposal: Arrange for the collection of the chemical waste by your

institution's authorized waste management provider. Do not dispose of D-Leucine-N-fmoc-
d10 down the drain or in regular trash.

Experimental Workflow and Disposal Decision-
Making
To provide a clearer context for the handling and disposal of D-Leucine-N-fmoc-d10, the

following diagrams illustrate a typical experimental workflow involving this compound and the

subsequent decision-making process for its disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12408388?utm_src=pdf-body
https://www.benchchem.com/product/b12408388?utm_src=pdf-body
https://www.benchchem.com/product/b12408388?utm_src=pdf-body
https://www.benchchem.com/product/b12408388?utm_src=pdf-body
https://www.benchchem.com/product/b12408388?utm_src=pdf-body
https://www.benchchem.com/product/b12408388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Reaction

Analysis

Waste DisposalWeighing D-Leucine-N-fmoc-d10 Dissolving in appropriate solvent Peptide Synthesis Work-up and Purification

Product Characterization (e.g., MS, NMR)

Collect Waste Dispose via authorized channels

Click to download full resolution via product page

Caption: Typical experimental workflow for D-Leucine-N-fmoc-d10.
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D-Leucine-N-fmoc-d10 for Disposal

Consult Institutional and Local Regulations

Is it classified as hazardous waste locally?

Dispose as Hazardous Chemical Waste

Yes

Dispose as Non-Hazardous Chemical Waste

No

Collect in a labeled, sealed container

Store in a designated, safe area

Arrange for authorized waste pickup

Click to download full resolution via product page

Caption: Decision-making process for D-Leucine-N-fmoc-d10 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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